Cas no 2680798-47-2 (tert-butyl N-1-(3-chloro-4-methylphenyl)-4-cyano-1H-pyrazol-5-ylcarbamate)

• Product Name: tert-butyl N-1-(3-chloro-4-methylphenyl)-4-cyano-1H-pyrazol-5-ylcarbamate
• CAS No: 2680798-47-2
• MF: C₁₆H₁₇ClN₄O₂
• MW: 332.784782171249
• CID: 5624881
• PubChem ID: 165928799
• Update Time: 2025-06-29

tert-butyl N-1-(3-chloro-4-methylphenyl)-4-cyano-1H-pyrazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28295958
• tert-butyl N-[1-(3-chloro-4-methylphenyl)-4-cyano-1H-pyrazol-5-yl]carbamate
• 2680798-47-2
• tert-butyl N-1-(3-chloro-4-methylphenyl)-4-cyano-1H-pyrazol-5-ylcarbamate

• Inchi： 1S/C16H17ClN4O2/c1-10-5-6-12(7-13(10)17)21-14(11(8-18)9-19-21)20-15(22)23-16(2,3)4/h5-7,9H,1-4H3,(H,20,22)
• InChI Key： CSLFFKUCSGMGHI-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)N1C(=C(C#N)C=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 332.1040035g/mol
• Monoisotopic Mass: 332.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 79.9Ų

Additional information on tert-butyl N-1-(3-chloro-4-methylphenyl)-4-cyano-1H-pyrazol-5-ylcarbamate

Introduction to Tert-butyl N-1-(3-chloro-4-methylphenyl)-4-cyano-1H-pyrazol-5-ylcarbamate (CAS No. 2680798-47-2)

Tert-butyl N-1-(3-chloro-4-methylphenyl)-4-cyano-1H-pyrazol-5-ylcarbamate, a compound with the CAS number 2680798-47-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural diversity. The molecular structure of this compound incorporates several key functional groups, including a tert-butyl group, a pyrazole core, and various aromatic rings, which contribute to its unique chemical properties and reactivity.

The synthesis of Tert-butyl N-1-(3-chloro-4-methylphenyl)-4-cyano-1H-pyrazol-5-ylcarbamate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the 3-chloro-4-methylphenyl moiety in the molecule enhances its interactions with biological targets, making it a promising candidate for further pharmacological investigation. The cyano group at the 4-position of the pyrazole ring adds another layer of complexity to its chemical behavior, influencing both its solubility and stability.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyrazole derivatives due to their wide range of biological activities. Pyrazole compounds have been reported to exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of substituents in Tert-butyl N-1-(3-chloro-4-methylphenyl)-4-cyano-1H-pyrazol-5-ylcarbamate makes it an intriguing subject for studying these effects in greater detail. Current research is focused on understanding how the structural features of this compound influence its interaction with biological targets and how these interactions can be optimized for therapeutic applications.

The tert-butyl group in the molecule serves as a protecting group for the carbamate moiety, which is crucial for maintaining the integrity of the compound during various chemical reactions. This protection is essential for ensuring that the reactive sites in the molecule are not prematurely modified, allowing for more controlled synthetic pathways. Additionally, the tert-butyl group can influence the electronic properties of the molecule, affecting its reactivity and binding affinity to biological targets.

The 3-chloro-4-methylphenyl ring is another critical component of Tert-butyl N-1-(3-chloro-4-methylphenyl)-4-cyano-1H-pyrazol-5-ylcarbamate. This aromatic ring system provides a hydrophobic surface that can interact favorably with lipid bilayers in cell membranes, potentially enhancing the compound's ability to cross membranes and reach intracellular targets. The chlorine atom at the 3-position introduces a polar region that can engage in hydrogen bonding or other electrostatic interactions with biological molecules, further modulating its pharmacological activity.

The cyano group at the 4-position of the pyrazole ring adds a significant electron-withdrawing effect to the molecule. This effect can influence the acidity or basicity of other functional groups present in the compound, as well as its overall solubility in different solvents. The cyano group is also known to participate in various chemical reactions, such as nucleophilic addition or oxidation processes, which can be exploited for further derivatization or functionalization of the molecule.

Recent studies have begun to explore the potential applications of Tert-butyl N-1-(3-chloro-4-methylphenyl)-4-cyano-1H-pyrazol-5-ylcarbamate in drug discovery and development. Researchers are particularly interested in its potential as an intermediate in synthesizing more complex molecules with enhanced biological activity. The structural features of this compound make it a versatile building block that can be modified in various ways to produce new derivatives with tailored properties.

The pyrazole core is known for its ability to form stable complexes with metal ions, which has implications for developing metal-based therapeutics or catalysts. The presence of multiple reactive sites on Tert-butyl N-1-(3-chloro-4-methylphenyl)-4-cyano-1H-pyrazol-5-ylcarbamate allows for diverse functionalization strategies, enabling researchers to explore different chemical pathways and optimize their synthetic routes.

In conclusion, Tert-butyl N-1-(3-chloro-4-methylphenyl)-4-cyano-1H-pyrazol-5-ylcarbamate (CAS No. 2680798-47) is a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structural features and diverse functional groups make it an excellent candidate for further research into novel therapeutic agents. As our understanding of its chemical properties and biological activities continues to grow, so too will its applications in drug discovery and development.